2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one

• CAS No.: 125185-99-1
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 2-methyl-5-propan-2-ylidenecyclohexan-1-one
• InChI: InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h8H,4-6H2,1-3H3
• InChI Key: KCMPNSMMFORCER-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=C(C)C)CC1=O

Description

It is classified as a monoterpene and is known for its pleasant odor similar to peppermint and camphor .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the cyclization of isopulegone, which can be achieved through acid-catalyzed reactions .

Industrial Production Methods

Industrial production of this compound often involves the extraction of essential oils from plants like peppermint and pennyroyal, followed by purification processes to isolate the compound .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form menthofuran and other oxygenated derivatives.

Reduction: Reduction reactions can convert it to menthol and related compounds.

Substitution: It can undergo substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens and alkylating agents.

Major Products Formed

Oxidation: Menthofuran and other oxygenated compounds.

Reduction: Menthol and related alcohols.

Substitution: Various substituted cyclohexanones.

Scientific Research Applications

2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It has been studied for its insecticidal properties and its role in plant defense mechanisms.

Medicine: Research has explored its potential therapeutic effects, including its use in aromatherapy and as a flavoring agent.

Industry: It is used in the production of fragrances, flavorings, and other consumer products.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one involves its interaction with various molecular targets and pathways. It is known to exert its effects through:

Inhibition of Enzymes: It can inhibit certain enzymes involved in metabolic pathways.

Receptor Binding: It may bind to specific receptors, influencing physiological responses.

Oxidative Stress: It can induce oxidative stress in certain biological systems.

Comparison with Similar Compounds

Similar Compounds

Menthol: A related compound with similar structural features and applications.

Menthofuran: An oxidation product of pulegone with distinct properties.

Isopulegone: A precursor in the synthesis of pulegone.

Uniqueness

2-Methyl-5-(propan-2-ylidene)cyclohexan-1-one is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its pleasant odor and natural occurrence in essential oils further distinguish it from other similar compounds .